Cas no 68827-40-7 (1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 68827-40-7
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 392551
• PubChem ID: 2435373
• Update Time: 2025-04-19

1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-methyl-1-(phenylmethyl)-
• 1-benzyl-5-chloro-3-methylpyrazole-4-carbaldehyde
• 5-Chloro-3-methyl-1-(phenylmethyl)-1H-pyrazole-4-carboxaldehyde
• 1-benzyl-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
• T0517-6127
• Z56922064
• SCHEMBL964648
• 1-benzyl-5-chloro-4-formyl-3-methylpyrazole
• EN300-04834
• DTXSID60368658
• 68827-40-7
• AKOS001053131
• A898170

• Inchi： 1S/C12H11ClN2O/c1-9-11(8-16)12(13)15(14-9)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
• InChI Key： SCAUOTJMDXPTOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.068 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes